Cas no 1261798-31-5 (Methyl 2-cyano-3-hydroxyphenylacetate)

• Product Name: Methyl 2-cyano-3-hydroxyphenylacetate
• CAS No: 1261798-31-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4938919
• Update Time: 2025-10-17

Methyl 2-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C10H9NO3/c1-14-10(13)5-7-3-2-4-9(12)8(7)6-11/h2-4,12H,5H2,1H3
• InChI Key： MINHGPWTCXBBBE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C=1C#N)O)=O

Computed Properties

• Exact Mass: 191.058243149 g/mol
• Monoisotopic Mass: 191.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3
• Molecular Weight: 191.18

Additional information on Methyl 2-cyano-3-hydroxyphenylacetate

Methyl 2-cyano-3-hydroxyphenylacetate (CAS No. 1261798-31-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-cyano-3-hydroxyphenylacetate (CAS No. 1261798-31-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its cyano and hydroxy functional groups, presents a versatile scaffold for the development of innovative pharmaceuticals and biologically active molecules. Its molecular structure not only makes it a valuable intermediate in synthetic chemistry but also opens up possibilities for applications in drug discovery and therapeutic interventions.

The significance of Methyl 2-cyano-3-hydroxyphenylacetate lies in its potential to serve as a precursor for more complex molecules. The presence of both the cyano group (–CN) and the hydroxy group (–OH) on the phenylacetate backbone allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. This flexibility is particularly crucial in medicinal chemistry, where the precise arrangement of functional groups can dramatically influence a molecule's efficacy and selectivity.

In recent years, there has been a surge in research focusing on phenylacetate derivatives due to their demonstrated biological activities. Studies have highlighted the role of these compounds in modulating various cellular pathways, including those involved in inflammation, pain perception, and metabolic regulation. The cyano group, known for its ability to enhance binding affinity to biological targets, has been particularly studied for its potential in developing novel analgesics and anti-inflammatory agents. Meanwhile, the hydroxy group provides a site for further functionalization, allowing for the creation of prodrugs or analogs with improved pharmacokinetic profiles.

The compound's relevance is further underscored by its incorporation into several ongoing pharmacological research projects. For instance, recent studies have explored its derivatives as potential candidates for treating neurodegenerative disorders. The cyano moiety's interaction with specific amino acid residues in target enzymes has been found to modulate enzyme activity, offering a promising avenue for developing neuroprotective agents. Additionally, the hydroxy group has been leveraged to enhance solubility and bioavailability, critical factors for drug development.

From a synthetic chemistry perspective, Methyl 2-cyano-3-hydroxyphenylacetate serves as a key building block in multi-step syntheses. Its structural features allow chemists to employ various reaction strategies, such as nucleophilic substitution or condensation reactions, to construct more intricate molecular architectures. This adaptability is particularly valuable in the pursuit of novel therapeutic agents where structural diversity is key to discovering effective treatments.

The compound's potential extends beyond pharmaceutical applications into agrochemicals and material science. Researchers have begun investigating its role as an intermediate in the synthesis of plant growth regulators and specialty chemicals. The ability to modify both functional groups offers a pathway to develop compounds with tailored properties suitable for agricultural use or advanced material formulations.

In conclusion, Methyl 2-cyano-3-hydroxyphenylacetate (CAS No. 1261798-31-5) represents a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural attributes make it an indispensable tool in chemical biology, offering opportunities for innovation in drug discovery, synthetic chemistry, and beyond. As research continues to uncover new applications and derivatives of this compound, its importance is poised to grow even further.